Cas no 1499531-12-2 (5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 1499531-12-2
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 5704368
• PubChem ID: 79542604
• Update Time: 2025-10-29

5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-767621
• 1499531-12-2
• 5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine
• CS-0261035
• AKOS018098447
• SCHEMBL24377343
• 1H-1,2,3-Triazol-4-amine, 5-methyl-1-(1-methylethyl)-
• 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C6H12N4/c1-4(2)10-5(3)6(7)8-9-10/h4H,7H2,1-3H3
• InChI Key： BULGTSNQBQSCBW-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(N)N=N1)C(C)C

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine

Recent Advances in the Study of 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine (CAS: 1499531-12-2)

The compound 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine (CAS: 1499531-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine, which make it a promising scaffold for the design of novel bioactive molecules. The triazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, which can enhance interactions with biological targets. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry approaches to reduce environmental impact.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases. Additionally, molecular docking studies have revealed favorable binding interactions with specific protein targets, further supporting its therapeutic potential.

Despite these promising results, challenges remain in the development of 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine as a drug candidate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, 5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-amine represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research is expected to provide deeper insights into its mechanisms of action and optimize its pharmacological properties for future therapeutic applications. This briefing underscores the importance of continued exploration of this compound and its derivatives in the pursuit of innovative drug solutions.